Cas no 1805436-86-5 (Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate)

Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate is a fluorinated pyridine derivative with applications in agrochemical and pharmaceutical synthesis. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate for developing active ingredients. The methoxy and methyl substituents contribute to its electronic and steric properties, facilitating selective reactivity in cross-coupling or functionalization reactions. Its ester moiety allows further derivatization, offering versatility in synthetic pathways. This compound is particularly useful in the design of herbicidal or fungicidal agents due to its structural motifs, which are known to interact with biological targets. High purity grades ensure consistent performance in research and industrial applications.
Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate structure
1805436-86-5 structure
Product Name:Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate
CAS No:1805436-86-5
MF:C12H15F2NO3
MW:259.249210596085
CID:4895754
Update Time:2025-05-20

Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate
    • Inchi: 1S/C12H15F2NO3/c1-4-18-10(16)6-8-11(12(13)14)7(2)5-9(15-8)17-3/h5,12H,4,6H2,1-3H3
    • InChI Key: UTMFRQNNRCAEJA-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=C(N=C1CC(=O)OCC)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 276
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.4

Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019975-250mg
Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate
1805436-86-5 95%
250mg
$1,019.20 2022-04-01
Alichem
A029019975-500mg
Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate
1805436-86-5 95%
500mg
$1,600.75 2022-04-01
Alichem
A029019975-1g
Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate
1805436-86-5 95%
1g
$2,866.05 2022-04-01

Additional information on Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate

Recent Advances in the Study of Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate (CAS: 1805436-86-5)

Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate (CAS: 1805436-86-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been identified as a versatile building block in the construction of pyridine-based derivatives, which are known for their broad spectrum of biological activities. Recent synthetic methodologies have optimized the production of Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate, achieving higher yields and purity, which are critical for its application in drug discovery and development. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability and sustainability of its synthesis.

In the context of agrochemical applications, Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate has shown promise as a precursor for fungicides. Studies have demonstrated its efficacy in inhibiting the growth of pathogenic fungi, making it a valuable candidate for crop protection. The difluoromethyl group in the compound is particularly noteworthy, as it contributes to the enhanced bioactivity and stability of the resulting fungicidal agents.

From a pharmaceutical perspective, this compound has been explored for its potential in the design of enzyme inhibitors. Researchers have investigated its interaction with various biological targets, including kinases and proteases, which are implicated in numerous disease pathways. Preliminary in vitro and in vivo studies suggest that derivatives of Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate exhibit promising inhibitory effects, warranting further investigation in preclinical models.

Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to improve bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethyl 3-(difluoromethyl)-6-methoxy-4-methylpyridine-2-acetate (CAS: 1805436-86-5) represents a compound of growing importance in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in agrochemical and pharmaceutical applications underscore the need for continued research. Future studies should aim to elucidate its mechanism of action, optimize its biological activity, and explore its full therapeutic potential.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.